
TMP778: A Deep Dive into its Function as a
RORγt Inverse Agonist

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TMP780

Cat. No.: B2358868 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Function and Mechanism of Action
TMP778 is a potent and selective inverse agonist of the Retinoic acid receptor-related orphan

receptor gamma t (RORγt).[1][2] RORγt is a lineage-defining transcription factor crucial for the

differentiation and function of T helper 17 (Th17) cells, a subset of T cells implicated in the

pathogenesis of numerous autoimmune and inflammatory diseases.[3][4][5]

As an inverse agonist, TMP778 binds to RORγt and reduces its constitutive activity. This action

leads to the inhibition of the RORγt-mediated transcriptional network, ultimately suppressing

the differentiation of Th17 cells and the production of their signature pro-inflammatory cytokine,

Interleukin-17 (IL-17). TMP778 has demonstrated high selectivity, with genome-wide

transcriptional profiling showing minimal effects on genes unrelated to the Th17 transcriptional

signature.

Quantitative Data Summary
The potency and selectivity of TMP778 have been quantified across various in vitro assays.
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Assay Type Target IC50 Value Reference

FRET Assay RORγt 7 nM

FRET Assay RORγt 5 nM

RORγ Assay RORγt 17 nM

IL-17F Promoter

Assay
RORγt 63 nM

IL-17 Secretion (Th17

cells)
RORγt 0.03 µM (30 nM)

IL-17 Secretion (Tc17

cells)
RORγt 0.005 µM (5 nM)

Mouse Th17

Differentiation
RORγt 0.1 µM

Mouse IL-17A

Production
RORγt 0.1 µM

Signaling Pathway
TMP778 exerts its function by intervening in the RORγt-mediated signaling pathway, which is

central to Th17 cell differentiation and function. The following diagram illustrates the simplified

signaling cascade and the point of intervention by TMP778.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2358868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cytokine Signaling

T Cell DifferentiationTranscriptional Regulation

IL-6

STAT3

TGF-β

RORγt

IL-23 IL-1β

Naive CD4+ T Cell

Th17 Cell

Differentiation

IL-17

Secretes

IL-17 Gene

Activates Transcription

Translation

TMP778

Inhibits

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2358868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vivo Phase

Ex Vivo Analysis

EAU Induction
(IRBP/CFA Immunization)

TMP778 or Vehicle Treatment
(Subcutaneous, twice daily)

Disease Monitoring
(Fundoscopy)

Euthanasia & Tissue Collection

Eye Histopathology Splenocyte Isolation

In Vitro Restimulation
(with IRBP)

Cytokine Measurement
(ELISA: IL-17, IFN-γ)

Flow Cytometry
(Immune cell profiling)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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